4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C16H16N2O4/c1-3-11-4-6-12(7-5-11)16(19)17-14-10-13(18(20)21)8-9-15(14)22-2/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key: KOQDYJVVHPKPJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide, also known as ENB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. ENB is a member of the benzamide family and is commonly used as a tool compound for studying protein-protein interactions.

Mechanism of Action

4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide works by binding to the KIX domain of CBP, which is responsible for binding to the phosphorylated serine 133 residue of CREB. By inhibiting this interaction, this compound prevents the activation of CREB-dependent gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on various cellular processes, including memory formation, gene expression, and cell proliferation. This compound has also been shown to have anti-inflammatory effects and may have potential therapeutic applications in various inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide is a valuable tool compound for studying protein-protein interactions and has been used in various research applications. However, it is important to note that this compound has limitations in terms of its specificity and selectivity. This compound may also have off-target effects, which can complicate its use in certain experiments.

Future Directions

There are several potential future directions for the use of 4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide in scientific research. One area of interest is the development of more specific and selective this compound analogs for studying protein-protein interactions. This compound may also have potential therapeutic applications in various inflammatory diseases, and further research is needed to explore this potential. Additionally, this compound may have applications in the development of new drugs targeting CREB-dependent gene expression.

Scientific Research Applications

4-ethyl-N-(2-methoxy-5-nitrophenyl)benzamide is commonly used in scientific research as a tool compound for studying protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor CREB and its coactivator CBP, which is involved in various cellular processes such as memory formation and gene expression.